N1-(2,4-difluorophenyl)-N2-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,4-difluorophenyl)-N-[2-[4-(dimethylamino)phenyl]-2-pyrrolidin-1-ylethyl]oxamide
• InChI: InChI=1S/C22H26F2N4O2/c1-27(2)17-8-5-15(6-9-17)20(28-11-3-4-12-28)14-25-21(29)22(30)26-19-10-7-16(23)13-18(19)24/h5-10,13,20H,3-4,11-12,14H2,1-2H3,(H,25,29)(H,26,30)
• InChI Key: MXTNYNKVYCFFPS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C(=O)NC2=C(C=C(C=C2)F)F)N3CCCC3
• Molecular Formula: C22H26F2N4O2
• Molecular Weight: 416.5 g/mol

Description

N1-(2,4-difluorophenyl)-N2-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C22H26F2N4O2 and its molecular weight is 416.473. The purity is usually 95%.
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Scientific Research Applications

Plant Betalains: Chemistry and Biochemistry

Betalains, nitrogenous plant pigments, have been extensively studied for their chemosystematic markers and potential health benefits. Research highlights include their safe consumption, health contributions, and antioxidant activities. Betalains' synthesis involves tyrosine hydroxylation and DOPA cleavage, indicating a complex biosynthesis pathway similar to what might be seen in other complex organic compounds (Khan & Giridhar, 2015).

Human Urinary Carcinogen Metabolites

The study of carcinogens and their metabolites, including methods for measuring their presence in human urine, provides insights into the interaction between chemical compounds and biological systems. This research is crucial for understanding how complex chemicals, similar to "N1-(2,4-difluorophenyl)-N2-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)oxalamide," might interact with human biology (Hecht, 2002).

Recreational Use, Analysis, and Toxicity of Tryptamines

Research on tryptamines, including their pharmacology and toxicity, offers valuable insights into the physiological effects of nitrogen-containing compounds. Understanding these effects is essential for assessing the safety and potential therapeutic applications of complex chemical compounds (Tittarelli et al., 2014).

New Therapeutics for Primary Hyperoxaluria Type 1

The development of novel therapeutics, such as RNAi therapeutics targeting liver enzymes, underscores the importance of targeted chemical interventions in treating genetic disorders. This research area might share methodologies relevant to the development and application of specific compounds like "N1-(2,4-difluorophenyl)-N2-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)oxalamide" in therapeutic contexts (Dejban & Lieske, 2022).